Cas no 1267007-35-1 (3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1267007-35-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6329433
• PubChem ID: 94259548
• Update Time: 2025-10-23

3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol
• 1267007-35-1
• EN300-1856624

• Inchi： 1S/C13H20O3/c1-13(2,9-14)8-10-7-11(15-3)5-6-12(10)16-4/h5-7,14H,8-9H2,1-4H3
• InChI Key： XXLYOPDBNHHYPZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267007-35-1)

3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267007-35-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a dimethoxyphenyl group attached to a dimethylpropanol backbone, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular stability and bioactive potential, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS No. 1267007-35-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol, highlights the presence of two methoxy groups (2,5-dimethoxy) and a tertiary alcohol (propan-1-ol), which contribute to its solubility and reactivity profile. These features make it a versatile intermediate in organic synthesis, particularly for constructing complex aromatic derivatives.

In recent years, the demand for high-purity specialty chemicals like 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "synthesis of dimethoxyphenyl derivatives" or "applications of dimethylpropanol compounds," reflecting growing interest in its utility. The compound's potential role in neuropharmacology has also sparked discussions, with researchers investigating its interactions with central nervous system receptors.

From a technical standpoint, 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol exhibits notable thermal stability and low volatility, making it suitable for high-temperature reactions. Its logP value suggests moderate lipophilicity, which is advantageous for designing bioavailable drug candidates. These properties align with current trends in computational chemistry, where QSAR modeling and molecular docking studies leverage such data to predict biological activity.

Environmental and safety considerations are paramount when handling CAS No. 1267007-35-1. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe storage and disposal. The compound's eco-toxicity profile remains under evaluation, with emphasis on sustainable synthesis routes to minimize waste. This aligns with the broader industry shift toward green solvents and catalytic processes.

In conclusion, 3-(2,5-dimethoxyphenyl)-2,2-dimethylpropan-1-ol represents a promising candidate for multidisciplinary research. Its structural complexity and functional versatility address key challenges in drug discovery and material engineering. As scientific inquiries into aromatic alcohols and tertiary alkanols expand, this compound is poised to play a pivotal role in future innovations.